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Compound of Interest

Compound Name: Acetyl-L-threonine-d5

Cat. No.: B12387397 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Acetyl-L-threonine-d5. The following procedural

guidance outlines operational and disposal plans to ensure the safe and effective use of this

compound in a laboratory setting.

Hazard Identification
Acetyl-L-threonine-d5 is a stable, non-radioactive isotope-labeled form of Acetyl-L-threonine.

While comprehensive toxicological data for this specific deuterated compound is not readily

available, the Safety Data Sheet (SDS) for the closely related L-threonine (D5, 97%; 15N, 98%)

indicates that it is not classified as a hazardous substance.[1] Similarly, the SDS for non-

deuterated L-Threonine also states it is not considered hazardous.[2] However, as with any

chemical, it should be handled with care, following good laboratory practices. Potential, though

unconfirmed, hazards may include irritation to the eyes, skin, and respiratory tract upon

exposure.[1]

Personal Protective Equipment (PPE)
The consistent use of appropriate personal protective equipment is crucial to minimize

exposure and ensure personal safety. The following table summarizes the recommended PPE

for handling Acetyl-L-threonine-d5.
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Protection Type Equipment Specification & Use

Eye/Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect against

dust particles and splashes.[1]

[2]

Hand Protection
Disposable Nitrile or Latex

Gloves

Change gloves frequently,

especially if they become

contaminated.[1][3] Avoid

petroleum-based hand

creams, as they may increase

glove permeability.[3]

Body Protection Laboratory Coat

A full-length lab coat, worn

closed with sleeves rolled

down, is required to protect

skin and clothing from

contamination.[3][4]

Respiratory Protection
NIOSH/CEN Approved

Respirator

Recommended when handling

large quantities of the powder

outside of a fume hood or

when dust formation is likely.[1]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential for maintaining the

integrity of the compound and the safety of laboratory personnel.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area. A chemical fume hood is

recommended for procedures that may generate dust or aerosols.[1]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by cleaning the area and ensuring all required equipment is within reach.
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Weighing (Solid Form):

If possible, weigh the compound within a chemical fume hood or a ventilated balance

enclosure to minimize inhalation of any fine powder.

Use appropriate tools (e.g., spatula) to handle the solid. Avoid creating dust clouds.

Solution Preparation:

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

The choice of solvent is critical to prevent the exchange of deuterium atoms. Use high-

purity aprotic solvents such as acetonitrile, methanol, or ethyl acetate.[5] Avoid acidic or

basic aqueous solutions which can compromise isotopic purity.[5][6]

Storage
Proper storage is critical to maintain the stability and isotopic purity of Acetyl-L-threonine-d5.

[5][6]

Form Storage Condition Rationale

Solid (Lyophilized Powder)
Store at -20°C or colder in a

desiccator.[5]

Protects from moisture and

minimizes degradation.

Solutions

Store in a tightly sealed, amber

vial at 2-8°C (short-term) or

-20°C (long-term).[5][6]

Protects from light and

prevents solvent evaporation

and degradation.

Spill and Emergency Procedures
Spill Cleanup:

Evacuate the immediate area if a large amount of dust is generated.

Wear appropriate PPE, including respiratory protection if necessary.
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For solid spills, gently sweep or vacuum the material. Avoid dry sweeping that creates dust.

Place the collected material into a sealed container for disposal.[1]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area with soap and water.

First Aid Measures:

Exposure Route Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[1][2]

Skin Contact
Wash the affected area immediately with soap

and plenty of water.[1][2]

Eye Contact
Flush eyes with water for at least 15 minutes as

a precaution.[1]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention.[1]

Disposal Plan
Unused Product: Dispose of surplus and non-recyclable solutions by offering them to a

licensed disposal company.[1] Do not dispose of down the drain or in regular trash.

Contaminated Materials: All disposable materials that have come into contact with the

chemical (e.g., gloves, pipette tips, paper towels) should be collected in a sealed, labeled

container and disposed of as chemical waste according to local, state, and federal

regulations.

Visualized Workflows and Relationships
To further clarify the procedures and safety hierarchy, the following diagrams are provided.
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Caption: Experimental workflow for handling Acetyl-L-threonine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12387397?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

